7-methyl-N-(2-phenylethyl)-2,1,3-benzothiadiazole-4-sulfonamide

• IUPAC Name: 7-methyl-N-(2-phenylethyl)-2,1,3-benzothiadiazole-4-sulfonamide
• InChI: InChI=1S/C15H15N3O2S2/c1-11-7-8-13(15-14(11)17-21-18-15)22(19,20)16-10-9-12-5-3-2-4-6-12/h2-8,16H,9-10H2,1H3
• InChI Key: XXAOTWRCPMKULF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C2=NSN=C12)S(=O)(=O)NCCC3=CC=CC=C3
• Molecular Formula: C15H15N3O2S2
• Molecular Weight: 333.4 g/mol

Description

"7-methyl-N-(2-phenylethyl)-2,1,3-benzothiadiazole-4-sulfonamide" is a compound of interest in various scientific studies due to its complex structure and potential applications in chemistry and materials science. Its synthesis involves multiple steps, utilizing specific reactants and conditions to achieve the desired molecular structure.

Synthesis Analysis

The synthesis of similar sulfonamide compounds involves a series of reactions starting from basic sulfonamide groups or benzothiazole derivatives. For example, Abdelall et al. (2010) describe the synthesis of novel sulfonamide compounds, including thiadiazoles and thiadiazines, starting from 4-acetyl-N-ethyl-N-methylbenzenesulfonamide, which is indicative of the complexity and steps involved in synthesizing such molecules (Abdelall, M. M., Bashandy, M. S., & El-Morsy, A. M., 2010).

Molecular Structure Analysis

The molecular structure of sulfonamide compounds is characterized by the presence of the sulfonamide group (-SO2NH2) attached to aromatic rings or heterocyclic compounds. Studies like that by Sarojini et al. (2012) involve characterizing the molecular structure of similar compounds using techniques like X-ray diffraction (XRD), NMR, and FTIR, providing insights into the spatial arrangement of atoms and the electronic environment within the molecule (Sarojini, K., Krishnan, H., Kanakam, C. C., & Muthu, S., 2012).

Chemical Reactions and Properties

Sulfonamide compounds can participate in various chemical reactions, including substitutions and catalytic processes. For instance, Khazaei et al. (2015) demonstrated the use of a benzothiadiazine-derived compound as a catalyst in the synthesis of pyran and phthalazine derivatives, highlighting the reactivity of such compounds under different conditions (Khazaei, A., Zolfigol, M. A., Karimitabar, F., Nikokar, I., & Moosavi-Zare, A. R., 2015).